Cas no 2639377-78-7 (methyl (2S)-3-(4-hydroxyphenyl)-2-[2-(methylamino)acetamido]propanoate)

• Product Name: methyl (2S)-3-(4-hydroxyphenyl)-2-[2-(methylamino)acetamido]propanoate
• CAS No: 2639377-78-7
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 6327314
• PubChem ID: 165899677
• Update Time: 2025-05-21

methyl (2S)-3-(4-hydroxyphenyl)-2-[2-(methylamino)acetamido]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28229775
• methyl (2S)-3-(4-hydroxyphenyl)-2-[2-(methylamino)acetamido]propanoate
• 2639377-78-7

• Inchi： 1S/C13H18N2O4/c1-14-8-12(17)15-11(13(18)19-2)7-9-3-5-10(16)6-4-9/h3-6,11,14,16H,7-8H2,1-2H3,(H,15,17)/t11-/m0/s1
• InChI Key： WJLWOQMDYRZELQ-NSHDSACASA-N
• SMILES： O(C)C([C@H](CC1C=CC(=CC=1)O)NC(CNC)=O)=O

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl (2S)-3-(4-hydroxyphenyl)-2-[2-(methylamino)acetamido]propanoate

Methyl (2S)-3-(4-hydroxyphenyl)-2-[2-(methylamino)acetamido]propanoate (CAS No. 2639377-78-7): A Comprehensive Overview

Methyl (2S)-3-(4-hydroxyphenyl)-2-[2-(methylamino)acetamido]propanoate, identified by its CAS number 2639377-78-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex structural framework, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The detailed exploration of this molecule not only highlights its chemical properties but also delves into its pharmacological implications and recent advancements in research.

The structural elucidation of methyl (2S)-3-(4-hydroxyphenyl)-2-[2-(methylamino)acetamido]propanoate reveals a unique arrangement of functional groups that contribute to its distinctive chemical behavior. The presence of a chiral center at the 2S configuration, combined with the amide and hydroxyl substituents, suggests a high degree of specificity in its interactions with biological targets. This molecular architecture is crucial for understanding its pharmacodynamics and for designing derivatives with enhanced efficacy.

In recent years, there has been a growing interest in compounds that exhibit inhibitory effects on key enzymes involved in inflammatory pathways. Methyl (2S)-3-(4-hydroxyphenyl)-2-[2-(methylamino)acetamido]propanoate has been investigated for its potential to modulate such pathways, particularly those involving cyclooxygenase (COX) and lipoxygenase enzymes. Preliminary studies indicate that this compound may interfere with the production of pro-inflammatory mediators, making it a promising candidate for the development of anti-inflammatory therapies.

The hydroxyl group at the 4-position of the phenyl ring is a critical feature that influences the compound's solubility and binding affinity to biological targets. This moiety is often involved in hydrogen bonding interactions, which are essential for the compound's stability and activity. Additionally, the amide group contributes to the molecule's ability to interact with proteases and other enzymes, further enhancing its potential as a therapeutic agent.

Advances in computational chemistry have enabled researchers to predict the binding modes of methyl (2S)-3-(4-hydroxyphenyl)-2-[2-(methylamino)acetamido]propanoate with various biological targets. Molecular docking studies have shown that this compound can effectively bind to COX-1 and COX-2 enzymes, suggesting its potential as an inhibitor of prostaglandin synthesis. Furthermore, simulations have indicated that it may also interact with lipoxygenase enzymes, providing a dual mechanism of action against inflammation.

The synthesis of methyl (2S)-3-(4-hydroxyphenyl)-2-[2-(methylamino)acetamido]propanoate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The stereochemistry at the chiral center must be carefully preserved during synthesis, as any deviation can significantly alter the compound's biological activity. Recent improvements in asymmetric synthesis techniques have made it possible to produce this compound with high enantiomeric purity, which is crucial for its pharmacological evaluation.

Evaluation of methyl (2S)-3-(4-hydroxyphenyl)-2-[2-(methylamino)acetamido]propanoate in cellular models has provided valuable insights into its mechanism of action. In vitro studies have demonstrated that this compound can suppress the release of inflammatory cytokines from macrophages, indicating its potential as an immunomodulatory agent. Additionally, it has shown promise in reducing oxidative stress in neuronal cells, suggesting applications in neuroprotective therapies.

The pharmacokinetic profile of methyl (2S)-3-(4-hydroxyphenyl)-2-[2-(methylamino)acetamido]propanoate is another area of active research. Studies have revealed that this compound exhibits moderate solubility in water and oil-based media, which is favorable for formulation into various dosage forms. Furthermore, preliminary data suggest that it has a reasonable bioavailability after oral administration, making it a viable candidate for clinical development.

Future directions in research on methyl (2S)-3-(4-hydroxyphenyl)-2-[2-(methylamino)acetamido]propanoate include exploring its potential as a lead compound for drug development. By modifying specific functional groups within its structure, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, investigating its interactions with other biological targets may uncover new therapeutic applications beyond anti-inflammation.

The integration of experimental data with computational modeling has been instrumental in advancing our understanding of methyl (2S)-3-(4-hydroxyphenyl)-2-[2-(methylamino)acetamido]propanoate. This interdisciplinary approach has not only accelerated the discovery process but also provided insights into the molecular basis of its biological activity. As research continues to evolve, this compound is poised to play a significant role in the development of novel therapeutic strategies.